Cas no 329709-09-3 (9-(morpholin-4-yl)-10,17-diazatetracyclo8.7.0.0^{3,8}.0^{11,16}heptadeca-1(17),2,8,11(16),12,14-hexaene-2-carbonitrile)

$9-(morpholin-4-yl)-10,17-diazatetracyclo8.7.0.0^{3,8}.0^{11,16}heptadeca-1(17),2,8,11(16),12,14-hexaene-2-carbonitrile structure$

329709-09-3 structure

Product Name:9-(morpholin-4-yl)-10,17-diazatetracyclo8.7.0.0^{3,8}.0^{11,16}heptadeca-1(17),2,8,11(16),12,14-hexaene-2-carbonitrile

CAS No:329709-09-3

MF:C₂₀H₂₀N₄O

MW:332.399003982544

CID:6414143

PubChem ID:387848

Update Time:2023-12-26

9-(morpholin-4-yl)-10,17-diazatetracyclo8.7.0.0^{3,8}.0^{11,16}heptadeca-1(17),2,8,11(16),12,14-hexaene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 9-(morpholin-4-yl)-10,17-diazatetracyclo8.7.0.0^{3,8}.0^{11,16}heptadeca-1(17),2,8,11(16),12,14-hexaene-2-carbonitrile
- 11-morpholino-7,8,9,10-tetrahydrobenzo[4,5]imidazo[1,2-b]isoquinoline-6-carbonitrile
- 11-(morpholin-4-yl)-7,8,9,10-tetrahydrobenzimidazo[1,2-b]isoquinoline-6-carbonitrile
- Benzimidazo[1,2-b]isoquinoline-6-carbonitrile, 7,8,9,10-tetrahydro-11-(4-morpholinyl)-
- AKOS000561602
- Z57244890
- Oprea1_762877
- MLS000708334
- 329709-09-3
- UPCMLD0ENAT5772087:001
- Oprea1_603174
- NSC682008
- CCG-41154
- UNM000000656301
- SR-01000631251-1
- 11-morpholin-4-yl-7,8,9,10-tetrahydrobenzimidazolo[1,2-b]isoquinoline-6-carbonitrile
- 11-(4-Morpholinyl)-7,8,9,10-tetrahydrobenzimidazo[1,2-b]isoquinoline-6-carbonitrile
- 11-morpholino-7,8,9,10-tetrahydrobenzimidazolo[1,2-b]isoquinoline-6-carbonitrile
- NSC-682008
- 11-morpholino-7,8,9,10-tetrahydrobenzimidazo[1,2-b]isoquinoline-6-carbonitrile
- SMR000287801
- CHEMBL1983629
- NCI60_029355
- F1126-0259
- 11-MORPHOLINO-7,8,9,10-TETRAHYDRO[1,3]BENZIMIDAZO[1,2-B]ISOQUINOLIN-6-YL CYANIDE
- Inchi： 1S/C20H20N4O/c21-13-16-14-5-1-2-6-15(14)20(23-9-11-25-12-10-23)24-18-8-4-3-7-17(18)22-19(16)24/h3-4,7-8H,1-2,5-6,9-12H2
- InChI Key： UWKMGBPWOMPPFO-UHFFFAOYSA-N
- SMILES： C1(N2CCOCC2)=C2C(CCCC2)=C(C#N)C2=NC3=CC=CC=C3N12

Computed Properties

Exact Mass: 332.16371127g/mol
Monoisotopic Mass: 332.16371127g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 1
Complexity: 539
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 53.6Å²

9-(morpholin-4-yl)-10,17-diazatetracyclo8.7.0.0^{3,8}.0^{11,16}heptadeca-1(17),2,8,11(16),12,14-hexaene-2-carbonitrile Pricemore >>

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